N-[(methoxyimino)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide

• IUPAC Name: N-[(E)-methoxyiminomethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C13H12F6N2O4/c1-23-21-7-20-11(22)9-4-8(24-5-12(14,15)16)2-3-10(9)25-6-13(17,18)19/h2-4,7H,5-6H2,1H3,(H,20,21,22)
• InChI Key: DYPRRVOHKCQVMR-UHFFFAOYSA-N
• Canonical SMILES: CON=CNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F
• Isomeric SMILES: CO/N=C/NC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C13H12F6N2O4
• Molecular Weight: 374.24 g/mol

Description

“N-[(methoxyimino)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide” is a chemical compound with the molecular formula C13H12F6N2O4 and a molecular weight of 374.24. It is used in scientific research with diverse applications including drug discovery, material synthesis, and catalyst development.

Synthesis Analysis

The synthesis of this compound typically involves a multistep process involving the condensation of several key intermediates. The synthesis typically requires specialized equipment and reagents, and the purification of the final product is critical to ensure optimal activity and purity.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C13H12F6N2O4/c1-23-21-7-20-11(22)9-4-8(24-5-12(14,15)16)2-3-10(9)25-6-13(17,18)19/h2-4,7H,5-6H2,1H3,(H,20,21,22). This string represents the unique structure of the molecule.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.40±0.1 g/cm3 and a predicted pKa of 10.93±0.46. It is not available whether this compound is soluble in water or other solvents.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Novel Compound Synthesis : Research involves synthesizing novel compounds with potential anti-inflammatory and analgesic properties, highlighting the diverse chemical reactions and potential pharmaceutical applications of related compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Peptide Synthesis : Another study outlines the development of a solid-phase synthesis technique for C-terminal peptide amides, showcasing the utility of related chemistry in peptide and protein research (Albericio & Bárány, 2009).

Materials Science and Engineering

• Electrochromic and Electrofluorescent Materials : Research into polyamides with bis(diphenylamino)-fluorene units, prepared via condensation polymerization, demonstrates the role of similar compounds in developing materials with potential applications in electronic displays and sensors (Sun et al., 2016).

Nanotechnology and Advanced Materials

• Nano-Structured Ceria Recovery : A study on the recovery of nano-structured ceria (CeO2) from Ce(III)-benzoxazine dimer complexes via thermal decomposition illustrates the potential of related compounds in nanotechnology and materials science applications (Veranitisagul et al., 2011).

Photopolymerization in Dental Applications

• Dental Resin Systems : A study aimed at synthesizing and characterizing a compound to replace traditional components in dental resin mixtures, underscoring the applicability of related chemistry in improving dental materials (Wang et al., 2010).